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Compound of Interest

Compound Name: 2,4,4-Trimethyl-2-pentanol

Cat. No.: B108734

The subtle variation in the arrangement of atoms within a molecule, known as isomerism, can
lead to significant differences in the physicochemical properties of chemical compounds. For
researchers, scientists, and professionals in drug development, a thorough understanding of
these isomeric effects is paramount for applications ranging from reaction optimization to the
formulation of new therapeutic agents. This guide provides a comparative analysis of the
properties of various trimethyl-pentanol isomers, supported by experimental data, to elucidate
the structure-property relationships in this important class of branched alcohols.

Comparative Analysis of Physicochemical
Properties

The positioning of methyl groups along the pentanol backbone has a discernible impact on the
physical properties of the resulting isomers. The following table summarizes key experimental
data for three isomers of trimethyl-pentanol.
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2,2,4-Trimethyl-1-

2,4,4-Trimethyl-1-

2,4,4-Trimethyl-2-

Property

pentanol pentanol pentanol
CAS Number 123-44-4[1] 16325-63-6[2] 690-37-9[3]
Molecular Formula C8H180[1] C8H180[2] C8H180I[3]

Molecular Weight 130.23 g/mol [1] 130.23 g/mol [2] 130.23 g/mol [3]
Boiling Point 165-168 °C[1][4] 168-171 °C[2][5][6] No Data Available
] ] -61.15 °C (estimated) ]
Melting Point -70 °C[1][4] 5] No Data Available
) 0.818-0.829 g/mL at )
Density 0.834 g/mL[1][4] No Data Available

25 °C[2][5][6]

Refractive Index

1.428[4]

1.427 (at 20°C)[2][5]

No Data Available

Solubility in water

Sparingly soluble

Sparingly soluble

No Data Available

Isomeric Structure and Property Relationships

The influence of the isomeric structure on the physicochemical properties of trimethyl-pentanols

can be visualized through the following relationship diagram. The degree of branching and the

position of the hydroxyl group are key determinants of properties such as boiling point and

density.
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Figure 1. Influence of Isomeric Structure on Physicochemical Properties of Trimethyl-pentanols
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Caption: Relationship between trimethyl-pentanol isomers and their properties.

Generally, increased branching in alkanes leads to a lower boiling point due to a decrease in
the surface area available for intermolecular van der Waals forces.[7] However, in the case of
these isomeric alcohols, the position of the methyl groups and the hydroxyl group also plays a
crucial role. The slight differences in boiling points between 2,2,4-trimethyl-1-pentanol and
2,4,4-trimethyl-1-pentanol suggest a complex interplay of factors beyond simple surface area
reduction. The tertiary alcohol, 2,4,4-trimethyl-2-pentanol, would be expected to have a lower
boiling point than its primary alcohol isomers due to the increased steric hindrance around the
hydroxyl group, which impedes hydrogen bonding.

Experimental Protocols

The following are generalized experimental methodologies for the determination of the key
physicochemical properties discussed.

Determination of Boiling Point
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Place alcohol sample
in a distillation flask

:

Assemble distillation apparatus
(heating mantle, flask, condenser, thermometer)

:

Gently heat the sample

Observe for a steady stream
of condensate and a constant
temperature reading

Record the constant temperature
as the boiling point

Figure 2. Workflow for Boiling Point Determination

Click to download full resolution via product page

Caption: Standard procedure for measuring the boiling point of a liquid.

The boiling point is determined using a standard distillation apparatus. The liquid is heated, and
the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric
pressure, characterized by a stable temperature reading during continuous distillation, is
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recorded as the boiling point. For greater accuracy, the atmospheric pressure should be
recorded and the boiling point corrected to standard pressure if necessary.

Determination of Melting Point

For substances that are solid at room temperature, a melting point apparatus is used. A small
amount of the crystallized sample is placed in a capillary tube and heated at a controlled rate.
The temperature range over which the substance transitions from a solid to a liquid is recorded
as the melting point. Since the trimethyl-pentanols discussed here have very low melting
points, a cryostat or a specialized low-temperature melting point apparatus would be required.

Determination of Density

The density of a liquid can be determined using a pycnometer or a digital density meter.

e Pycnometer Method:

o

The empty pycnometer is weighed.

[¢]

It is then filled with the liquid sample, and any excess is carefully removed.

[¢]

The filled pycnometer is weighed again.

o

The volume of the pycnometer is determined by repeating the process with a reference
liquid of known density (e.g., deionized water).

o

The density of the sample is calculated by dividing the mass of the sample by its volume.

» Digital Density Meter: This instrument measures the oscillation frequency of a U-shaped tube
filled with the sample. The density is directly proportional to the square of the oscillation
period and is displayed digitally.

Determination of Solubility

The solubility of the trimethyl-pentanol isomers in water can be determined by the shake-flask
method.

e An excess amount of the alcohol is added to a known volume of water in a sealed container.
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e The mixture is agitated at a constant temperature for an extended period (e.g., 24-48 hours)
to ensure equilibrium is reached.

o The mixture is then allowed to stand, and the aqueous phase is carefully separated from any
undissolved alcohol.

e The concentration of the alcohol in the aqueous phase is determined using an appropriate
analytical technique, such as gas chromatography (GC) or high-performance liquid
chromatography (HPLC).

Conclusion

The isomeric form of trimethyl-pentanols has a notable, albeit complex, influence on their
fundamental physicochemical properties. While the primary alcohols 2,2,4-trimethyl-1-pentanol
and 2,4,4-trimethyl-1-pentanol exhibit similar boiling points, differences in their densities are
observed, likely due to variations in molecular packing in the liquid state. A comprehensive
understanding of these isomeric effects is crucial for predicting the behavior of these
compounds in various applications and for the rational design of molecules with desired
properties in fields such as materials science and pharmacology. Further investigation into the
properties of other trimethyl-pentanol isomers, such as the tertiary alcohol 2,4,4-trimethyl-2-
pentanol, would provide a more complete picture of the structure-property landscape.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. 2,4,4- =R E-1-[kfF 98% | Sigma-Aldrich [sigmaaldrich.com]

3. 2,4,4-trimethyl-2-pentanol [webbook.nist.gov]

4. 2,2,4-trimethyl-1-pentanol [stenutz.eu]

5. Page loading... [guidechem.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b108734?utm_src=pdf-body
https://www.benchchem.com/product/b108734?utm_src=pdf-body
https://www.benchchem.com/product/b108734?utm_src=pdf-custom-synthesis
https://www.guidechem.com/dictionary/en/123-44-4.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/186678
https://webbook.nist.gov/cgi/cbook.cgi?ID=C690379&Mask=4
http://www.stenutz.eu/chem/solv6%20(2).php?name=2%2C2%2C4-trimethyl-1-pentanol
https://www.guidechem.com/dictionary/en/16325-63-6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

e 6. 2,4,4-trimethyl-1-pentanol [stenutz.eu]
e 7. chem.libretexts.org [chem.libretexts.org]

 To cite this document: BenchChem. [Isomeric Effects on the Physicochemical Properties of
Trimethyl-pentanols: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108734#isomeric-effects-on-the-properties-of-
trimethyl-pentanols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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